6-cyclopropyl-1-isobutyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 6-cyclopropyl-1-(2-methylpropyl)imidazo[1,2-b]pyrazole
• InChI: InChI=1S/C12H17N3/c1-9(2)8-14-5-6-15-12(14)7-11(13-15)10-3-4-10/h5-7,9-10H,3-4,8H2,1-2H3
• InChI Key: URLSYOZEGYJHJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=CN2C1=CC(=N2)C3CC3
• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol

Description

“6-cyclopropyl-1-isobutyl-1H-imidazo[1,2-b]pyrazole” is a chemical compound. It is a derivative of the 1H-imidazo[1,2-b]pyrazole scaffold. This scaffold has been the subject of recent attention due to its diverse and useful bioactivities.

Synthesis Analysis

The synthesis of 1H-imidazo[1,2-b]pyrazole derivatives involves a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles. The synthesis of “this compound” specifically is not detailed in the available sources.

Molecular Structure Analysis

The 1H-imidazo[1,2-b]pyrazole scaffold is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The 1H-imidazo[1,2-b]pyrazole scaffold can be selectively functionalized using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases. This allows for the creation of various derivatives, including “this compound”.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not detailed in the available sources.

Scientific Research Applications

Functionalization and Chemical Properties

6-cyclopropyl-1-isobutyl-1H-imidazo[1,2-b]pyrazole and related compounds show remarkable versatility in chemical synthesis. The scaffold of 1H-imidazo[1,2-b]pyrazole can be selectively functionalized, leading to its use in the synthesis of various chemical structures, including push–pull dyes and isosteres for drugs like pruvanserin. These compounds show improved solubility in aqueous media, indicating their potential in drug formulation and other applications where solubility is crucial (Schwärzer et al., 2021).

Antimicrobial and Antifungal Activity

1H-imidazo[1,2-b]pyrazole derivatives have been synthesized and evaluated for their antimicrobial activity. Studies reveal that these compounds exhibit moderate to significant antimicrobial and antifungal activity, marking them as potential candidates for developing new antimicrobial agents (Babariya & Naliapara, 2017).

Cancer Research and DNA Binding

Research has demonstrated that derivatives of imidazo[1,2-b]pyrazole show promising antitumor activity across various cancer cell lines. These compounds exhibit strong binding interactions with DNA and proteins like bovine serum albumin (BSA), suggesting their potential as pharmacophores in cancer treatment (Singh et al., 2019; Singh et al., 2020). The ability of these compounds to intercalate with DNA and interact with proteins opens avenues for developing novel therapeutics targeting cancer cells.

Mechanism of Action

The mode of action of such compounds often involves interactions with various biological targets. The exact nature of these interactions would depend on the specific functional groups present in the compound. For instance, the donor-acceptor (D-A) interaction could occur between a strong electron-withdrawing group and a proaromatic electron-donor .

The compound’s pharmacokinetics would be influenced by its physicochemical properties, such as solubility and stability. For example, a substitution of the indole ring with a 1H-imidazo[1,2-b]pyrazole in certain compounds has been shown to result in significantly improved solubility in aqueous media .

Safety and Hazards

The safety and hazards associated with “6-cyclopropyl-1-isobutyl-1H-imidazo[1,2-b]pyrazole” are not detailed in the available sources.

Biochemical Analysis

Biochemical Properties

6-cyclopropyl-1-isobutyl-1H-imidazo[1,2-b]pyrazole plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound has been shown to interact with enzymes involved in metabolic pathways, such as cytochrome P450 enzymes, which are responsible for the oxidation of organic substances . Additionally, this compound can bind to specific proteins, altering their conformation and activity. These interactions are essential for understanding the compound’s role in biochemical processes and its potential therapeutic applications.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been observed to affect the mitogen-activated protein kinase (MAPK) signaling pathway, which plays a critical role in cell proliferation, differentiation, and apoptosis . Furthermore, this compound can alter the expression of genes involved in cell cycle regulation, leading to changes in cellular metabolism and function.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound exerts its effects by binding to specific biomolecules, such as enzymes and receptors, leading to enzyme inhibition or activation. For example, this compound can inhibit the activity of certain kinases, which are enzymes that phosphorylate proteins and play a vital role in signal transduction pathways . Additionally, this compound can induce changes in gene expression by interacting with transcription factors, thereby influencing cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its degradation can lead to the formation of metabolites with different biological activities . Long-term exposure to this compound in in vitro or in vivo studies has revealed its potential to cause sustained changes in cellular function, highlighting the importance of understanding its temporal effects.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit therapeutic effects, such as anti-inflammatory or anticancer activities . At higher doses, this compound can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Understanding the dosage effects of this compound is crucial for determining its safety and efficacy in potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. This compound is metabolized primarily by cytochrome P450 enzymes, which facilitate its oxidation and subsequent conjugation with glucuronic acid or sulfate . These metabolic pathways are essential for the elimination of this compound from the body and for understanding its pharmacokinetics and pharmacodynamics.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes by ATP-binding cassette (ABC) transporters, which play a crucial role in its cellular uptake and efflux . Additionally, this compound can bind to plasma proteins, affecting its distribution and accumulation in different tissues.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be targeted to specific cellular compartments, such as the nucleus or mitochondria, through targeting signals or post-translational modifications . The localization of this compound within subcellular compartments influences its interactions with biomolecules and its overall biological activity.